Cas no 61666-15-7 (Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester)

Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester structure
61666-15-7 structure
Product name:Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester
CAS No:61666-15-7
MF:C13H22O2
MW:210.31258
CID:470889
PubChem ID:71393626

Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 1-(1,1-dimethylethyl)-1,4-pentadienyl ester
    • 2,2-dimethylhepta-3,6-dien-3-yl butanoate
    • DTXSID10815384
    • 61666-15-7
    • Inchi: InChI=1S/C13H22O2/c1-6-8-10-11(13(3,4)5)15-12(14)9-7-2/h6,10H,1,7-9H2,2-5H3
    • InChI Key: CBUFVJYLDWSLHR-UHFFFAOYSA-N
    • SMILES: CCCC(=O)OC(=CCC=C)C(C)(C)C

Computed Properties

  • Exact Mass: 210.16206
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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